Cas no 26228-09-1 (2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-)

• Product name: 2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
• CAS No: 26228-09-1
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 266693
• PubChem ID: 6433961

2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-(4-ethoxy-3-methylphenyl)-N-hydroxy-
• 3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
• (E)-3-(4-ethoxy-3-methylphenyl)-N-hydroxyprop-2-enamide
• CINNAMOHYDROXAMIC ACID, 4-ETHOXY-3-METHYL-
• 4-Ethoxy-3-methylcinnamohydroxamic acid
• BRN 2652943
• 3-(4-Ethoxy-3-methylphenyl)-2-propenehydroxamic acid
• 26228-09-1

• Inchi： InChI=1S/C12H15NO3/c1-3-16-11-6-4-10(8-9(11)2)5-7-12(14)13-15/h4-8,15H,3H2,1-2H3,(H,13,14)/b7-5+
• InChI Key： GZQJPGZDCLWDDG-FNORWQNLSA-N
• SMILES： C(OC1C=CC(/C=C/C(NO)=O)=CC=1C)C

Computed Properties

• Exact Mass: 221.10525
• Monoisotopic Mass: 221.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• XLogP3: 1.8

Experimental Properties

• Density: 1.16
• Refractive Index: 1.579
• PSA: 58.56